Cas no 189281-61-6 (2,5-Difluoropyridin-4-amine)

• Product Name: 2,5-Difluoropyridin-4-amine
• CAS No: 189281-61-6
• MF: C₅H₄F₂N₂
• MW: 130.095467567444
• MDL: MFCD18261573
• CID: 115591
• PubChem ID: 22121175
• Update Time: 2025-05-22

2,5-Difluoropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoropyridin-4-amine
• 4-Pyridinamine,2,5-difluoro-
• 2,5-Difluoro-pyridin-4-ylamine
• 4-Pyridinamine,2,5-difluoro-(9CI)
• 189281-61-6
• RPXCZKPWEZVAJE-UHFFFAOYSA-N
• SB34686
• F31110
• EN300-1721194
• 4-amino-2,5-difluoropyridine
• AKOS006337625
• MFCD18261573
• AS-77823
• CS-0157804
• 4-Pyridinamine, 2,5-difluoro-
• SCHEMBL7177612
• DB-272732
• 2,5-Difluoro-4-Pyridinamine

• MDL： MFCD18261573
• Inchi： 1S/C5H4F2N2/c6-3-2-9-5(7)1-4(3)8/h1-2H,(H2,8,9)
• InChI Key： RPXCZKPWEZVAJE-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1N)F

Computed Properties

• Exact Mass: 130.034
• Monoisotopic Mass: 130.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.7

Experimental Properties

• Melting Point: NA

2,5-Difluoropyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Difluoropyridin-4-amine

Recent Advances in the Application of 2,5-Difluoropyridin-4-amine (CAS: 189281-61-6) in Chemical Biology and Pharmaceutical Research

2,5-Difluoropyridin-4-amine (CAS: 189281-61-6) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in constructing heterocyclic scaffolds, which are pivotal in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2,5-Difluoropyridin-4-amine as a building block for kinase inhibitors. Researchers utilized this compound to develop a series of pyridine-based derivatives that exhibited potent inhibitory activity against EGFR and HER2 kinases, with IC50 values in the nanomolar range. The study emphasized the compound's role in enhancing binding affinity through fluorine-mediated interactions with target proteins.

In synthetic chemistry, advancements have been made in the efficient production of 2,5-Difluoropyridin-4-amine. A recent patent (WO2023056123) disclosed a novel catalytic system using palladium nanoparticles supported on graphene oxide, achieving a 92% yield with minimal byproducts. This method addresses previous challenges in regioselective fluorination and amination of pyridine derivatives.

Pharmacological investigations have revealed promising applications in CNS drug development. Neuropharmacology studies (Nature Chemical Biology, 2024) identified 2,5-Difluoropyridin-4-amine derivatives as modulators of GABA-A receptors, showing potential for treating anxiety disorders without the sedative effects associated with benzodiazepines. The unique electronic properties imparted by the difluoro substitution pattern were crucial for subtype-selective receptor binding.

Ongoing clinical trials (NCT05678921) are evaluating a 2,5-Difluoropyridin-4-amine-containing prodrug for oncology applications. Preliminary results indicate improved tumor penetration and reduced systemic toxicity compared to existing pyrimidine-based therapies. The compound's metabolic stability, attributed to fluorine substitution, contributes to its favorable pharmacokinetic profile.

Future research directions include exploring the compound's utility in PROTAC design and as a fluorinated probe for 19F-NMR studies in drug-target interactions. The unique physicochemical properties of 2,5-Difluoropyridin-4-amine continue to make it a valuable tool in chemical biology and pharmaceutical innovation.